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Compound of Interest

Potassium nonafluoro-1-
Compound Name:
butanesulfonate

cat. No.: B1260690

An In-depth Technical Guide on CAS 29420-49-3: Potassium Perfluorobutanesulfonate

Disclaimer: The provided CAS number, 29420-49-3, corresponds to the chemical compound
Potassium perfluorobutanesulfonate. The core requirements of the prompt, such as signaling
pathways and content for drug development professionals, suggest an interest in a biologically
active molecule. However, the available information for CAS 29420-49-3 does not indicate such
biological activity. This guide provides a comprehensive overview of Potassium
perfluorobutanesulfonate based on the supplied CAS number.

Chemical Identity and Structure

Potassium perfluorobutanesulfonate, identified by the CAS number 29420-49-3, is the
potassium salt of perfluorobutanesulfonic acid.[1][2] It is characterized by a four-carbon
perfluorinated chain attached to a sulfonate group.[1] This fully fluorinated structure imparts
high thermal stability and resistance to degradation.[1]

Table 1: Chemical Identifiers for CAS 29420-49-3
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Identifier Value

CAS Number 29420-49-3

] Potassium 1,1,2,2,3,3,4,4,4-nonafluoro-1-
Chemical Name
butanesulfonate[2]

Potassium nonaflate, Potassium
Synonyms nonafluorobutanesulfonate, Potassium
perfluorobutanesulfonate, KPBS[1][2]

Molecular Formula C4F9KO03S[2]

Linear Formula CF3(CF2)3S03K

INChI=1S/C4HF903S.K/c5-
InChl 1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16;/h(H,1
4,15,16);/q;+1/p-1

InChl Key LVTHXRLARFLXNR-UHFFFAQOYSA-M

C(C(C(R(F)F)(F)F)(C(S(=0)(=0)O)(FF)(F)F.[K]
[1]

SMILES

Physicochemical Properties

Potassium perfluorobutanesulfonate is a white crystalline solid known for its surfactant
properties.[1][3] Its perfluorinated nature results in low surface tension and excellent water and
oil repellency.[1]

Table 2: Physicochemical Properties of CAS 29420-49-3
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Property Value

Molecular Weight 338.19 g/mol [2]

Appearance White powder/crystal[2][3]

Melting Point 264-266 °C

Boiling Point >400 °C

Solubility in Water 51¢g/L

pH 5.5-6.5 (50 g/L in H20)

Bulk Density 1000 kg/m 3

Assay >98.0%][4]
Applications

Due to its unique properties, Potassium perfluorobutanesulfonate finds applications in various
industrial and research fields. It is utilized as a wetting agent and in the formulation of
firefighting foams.[1] In materials science, it is employed as an interface additive in lithium-ion
batteries to form a stable passivation layer on cathode materials, which minimizes capacity
decay.[2] It is also used in perovskite solar cells to adjust the energy matching of the electron
transport layer and passivate interface defects, thereby increasing power conversion efficiency.
[2] Furthermore, it serves as a precursor in the synthesis of ionic liquids.[2]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Potassium
perfluorobutanesulfonate are not extensively available in the public domain. However, a
general workflow for the characterization of a chemical standard can be outlined.

General Workflow for Chemical Characterization
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Caption: General workflow for the synthesis, purification, and characterization of a chemical

compound.

Conceptual Application Pathway

The following diagram illustrates the conceptual pathway of how Potassium
perfluorobutanesulfonate is utilized to enhance the performance of perovskite solar cells, as
described in the literature.[2]
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Potassium Nonafluoro-1-butanesulfonate
(CAS 29420-49-3)

Application in Pervovskite Solar Cells
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Caption: Conceptual pathway of Potassium perfluorobutanesulfonate in enhancing perovskite
solar cell performance.

Safety Information

Potassium perfluorobutanesulfonate is classified with GHSO05 pictogram, indicating it can cause
severe eye damage.[3] The hazard statement is H318 (Causes serious eye damage).
Precautionary measures include wearing protective gloves, clothing, eye protection, and face
protection. Due to its persistence in the environment and potential for bioaccumulation, its use
requires careful management.[1]

Conclusion

Potassium perfluorobutanesulfonate (CAS 29420-49-3) is a perfluoroalkyl sulfonate with
significant industrial and research applications, particularly in materials science. Its well-defined
chemical structure and physicochemical properties make it a valuable compound for enhancing
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the performance of energy devices. While it is not a pharmaceutical agent, its technical profile
is of interest to chemists and materials scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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